Cas no 477871-63-9 (4-(2-Thienyl epoxymethyl)-3,4-dihydro-2-benzothiepin-5-(1H)-one)

4-(2-Thienyl epoxymethyl)-3,4-dihydro-2-benzothiepin-5-(1H)-one is a heterocyclic compound featuring a benzothiepin core with a thienyl epoxymethyl substituent. This structure imparts unique reactivity and potential utility in synthetic organic chemistry, particularly in the development of pharmacologically active intermediates. The presence of both thiophene and epoxide functional groups enhances its versatility as a building block for further derivatization. Its rigid framework and electron-rich moieties make it suitable for applications in materials science and medicinal chemistry research. The compound's stability under standard conditions ensures reliable handling and storage, while its distinct molecular architecture offers opportunities for exploring novel reaction pathways.

4-(2-Thienyl epoxymethyl)-3,4-dihydro-2-benzothiepin-5-(1H)-one structure

477871-63-9 structure

Product Name:4-(2-Thienyl epoxymethyl)-3,4-dihydro-2-benzothiepin-5-(1H)-one

CAS No:477871-63-9

MF:

MW:

CID:4652834

Update Time:2025-05-22

4-(2-Thienyl epoxymethyl)-3,4-dihydro-2-benzothiepin-5-(1H)-one Chemical and Physical Properties

Names and Identifiers

- 4-(2-Thienyl epoxymethyl)-3,4-dihydro-2-benzothiepin-5-(1H)-one

4-(2-Thienyl epoxymethyl)-3,4-dihydro-2-benzothiepin-5-(1H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T148435-25mg	4-(2-Thienyl epoxymethyl)-3,4-dihydro-2-benzothiepin-5-(1H)-one	477871-63-9		25mg	$ 230.00	2022-06-03
TRC	T148435-50mg	4-(2-Thienyl epoxymethyl)-3,4-dihydro-2-benzothiepin-5-(1H)-one	477871-63-9		50mg	$ 380.00	2022-06-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00915471-1g	3'-(Thiophen-2-yl)-3,5-dihydro-1H-spiro[2-benzothiepine-4,2'-oxirane]-5-one	477871-63-9	90%	1g	￥4193.0	2024-04-18
A2B Chem LLC	AI71408-1mg	3'-(thiophen-2-yl)-3,5-dihydro-1H-spiro[2-benzothiepine-4,2'-oxirane]-5-one	477871-63-9	>90%	1mg	$202.00	2023-12-30
A2B Chem LLC	AI71408-5mg	3'-(thiophen-2-yl)-3,5-dihydro-1H-spiro[2-benzothiepine-4,2'-oxirane]-5-one	477871-63-9	>90%	5mg	$215.00	2023-12-30
A2B Chem LLC	AI71408-10mg	3'-(thiophen-2-yl)-3,5-dihydro-1H-spiro[2-benzothiepine-4,2'-oxirane]-5-one	477871-63-9	>90%	10mg	$241.00	2023-12-30
A2B Chem LLC	AI71408-500mg	3'-(thiophen-2-yl)-3,5-dihydro-1H-spiro[2-benzothiepine-4,2'-oxirane]-5-one	477871-63-9	>90%	500mg	$729.00	2023-12-30
A2B Chem LLC	AI71408-1g	3'-(thiophen-2-yl)-3,5-dihydro-1H-spiro[2-benzothiepine-4,2'-oxirane]-5-one	477871-63-9	>90%	1g	$1313.00	2023-12-30

4-(2-Thienyl epoxymethyl)-3,4-dihydro-2-benzothiepin-5-(1H)-one Related Literature

1. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
4. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiepins

Additional information on 4-(2-Thienyl epoxymethyl)-3,4-dihydro-2-benzothiepin-5-(1H)-one

Comprehensive Overview of 4-(2-Thienyl epoxymethyl)-3,4-dihydro-2-benzothiepin-5-(1H)-one (CAS No. 477871-63-9)

The compound 4-(2-Thienyl epoxymethyl)-3,4-dihydro-2-benzothiepin-5-(1H)-one (CAS No. 477871-63-9) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its complex architecture, featuring a thienyl epoxide and a benzothiepinone core, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The presence of both sulfur and oxygen heteroatoms in its framework enhances its binding affinity to various enzymatic targets, a feature increasingly explored in modern medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 4-(2-Thienyl epoxymethyl)-3,4-dihydro-2-benzothiepin-5-(1H)-one has surged due to their relevance in addressing challenges such as drug resistance and targeted therapy. The epoxide functionality in this compound is particularly noteworthy, as it is often leveraged in the development of covalent inhibitors—a hot topic in oncology and infectious disease research. Additionally, the benzothiepinone scaffold is associated with anti-inflammatory and neuroprotective properties, aligning with growing interest in neurodegenerative disease therapeutics. These attributes make CAS No. 477871-63-9 a compelling subject for academic and industrial investigations.

From a synthetic chemistry perspective, the preparation of 4-(2-Thienyl epoxymethyl)-3,4-dihydro-2-benzothiepin-5-(1H)-one involves multi-step reactions, often requiring precise control over stereochemistry. The thienyl epoxide moiety, for instance, is sensitive to nucleophilic attack, which can be exploited for further derivatization. This reactivity is frequently discussed in forums and publications focusing on green chemistry and atom economy, as researchers seek sustainable methods to optimize yield and reduce waste. Such discussions are highly visible in search engine queries, reflecting the compound's relevance to contemporary scientific priorities.

The physicochemical properties of CAS No. 477871-63-9 also contribute to its utility. Its moderate solubility in organic solvents facilitates its use in cross-coupling reactions, a staple in modern synthetic workflows. Moreover, its stability under ambient conditions makes it a practical candidate for scale-up processes, a critical factor for industrial applications. These characteristics are often highlighted in patent literature and technical databases, further cementing its status as a valuable building block in organic synthesis.

Beyond pharmaceuticals, 4-(2-Thienyl epoxymethyl)-3,4-dihydro-2-benzothiepin-5-(1H)-one has potential applications in materials science. Its conjugated system and heteroatom-rich structure make it a candidate for organic semiconductors or light-emitting materials. This aligns with the surge in searches for organic electronic materials and sustainable alternatives to conventional inorganic components. As the push for eco-friendly technologies intensifies, compounds like this are likely to see increased scrutiny and innovation.

In summary, CAS No. 477871-63-9 represents a multifaceted compound with broad applicability across scientific disciplines. Its structural features, including the thienyl epoxide and benzothiepinone groups, offer diverse opportunities for research and development. Whether in drug design, synthetic methodology, or advanced materials, this molecule continues to inspire cutting-edge studies and practical solutions to real-world challenges.